2-methyl-N-[2-(phenylthio)ethyl]benzamide

• IUPAC Name: 2-methyl-N-(2-phenylsulfanylethyl)benzamide
• InChI: InChI=1S/C16H17NOS/c1-13-7-5-6-10-15(13)16(18)17-11-12-19-14-8-3-2-4-9-14/h2-10H,11-12H2,1H3,(H,17,18)
• InChI Key: MEFWZKXYBCMXPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCCSC2=CC=CC=C2
• Molecular Formula: C16H17NOS
• Molecular Weight: 271.4 g/mol

Description

2-methyl-N-[2-(phenylthio)ethyl]benzamide, also known as MPTB, is a chemical compound that has been widely studied in scientific research. It belongs to the class of benzamides and has been found to possess several important pharmacological properties. In

Mechanism of Action

The exact mechanism of action of 2-methyl-N-[2-(phenylthio)ethyl]benzamide is not fully understood. However, studies have shown that it inhibits the activity of histone deacetylase (HDAC), an enzyme that plays a role in the regulation of gene expression. By inhibiting HDAC activity, 2-methyl-N-[2-(phenylthio)ethyl]benzamide may alter the expression of genes involved in cancer cell growth and inflammation, leading to its therapeutic effects.
Biochemical and Physiological Effects:
2-methyl-N-[2-(phenylthio)ethyl]benzamide has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 2-methyl-N-[2-(phenylthio)ethyl]benzamide has been found to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammation and pain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-[2-(phenylthio)ethyl]benzamide in lab experiments is its ability to inhibit HDAC activity, which allows researchers to study the role of HDAC in various biological processes. However, one limitation is that 2-methyl-N-[2-(phenylthio)ethyl]benzamide may have off-target effects, meaning that it may affect other enzymes or proteins in addition to HDAC.

Future Directions

There are several future directions for the study of 2-methyl-N-[2-(phenylthio)ethyl]benzamide. One area of research is the development of 2-methyl-N-[2-(phenylthio)ethyl]benzamide derivatives with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of 2-methyl-N-[2-(phenylthio)ethyl]benzamide and its potential therapeutic applications. Finally, the use of 2-methyl-N-[2-(phenylthio)ethyl]benzamide in combination with other drugs may lead to improved treatment outcomes for cancer and other diseases.

Synthesis Methods

The synthesis of 2-methyl-N-[2-(phenylthio)ethyl]benzamide involves the reaction of 2-methylbenzoic acid with thionyl chloride to form 2-methylbenzoyl chloride. This intermediate is then reacted with 2-mercaptoethylamine to form 2-methyl-N-(2-mercaptoethyl)benzamide. Finally, this compound is reacted with phenylmagnesium bromide to form 2-methyl-N-[2-(phenylthio)ethyl]benzamide.

Scientific Research Applications

2-methyl-N-[2-(phenylthio)ethyl]benzamide has been extensively studied in scientific research due to its potential therapeutic applications. It has been found to possess antitumor activity, with studies showing that it inhibits the growth of cancer cells in vitro and in vivo. Additionally, 2-methyl-N-[2-(phenylthio)ethyl]benzamide has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.